Cas no 1247088-98-7 (6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine)

• Product Name: 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine
• CAS No: 1247088-98-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 4580351
• PubChem ID: 61750066
• Update Time: 2025-08-04

6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocyclohepten-5-amine, 6,7,8,9-tetrahydro-6-methyl-
• 6-Methyl-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-amine
• 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine

• Inchi： 1S/C12H17N/c1-9-5-4-7-10-6-2-3-8-11(10)12(9)13/h2-3,6,8-9,12H,4-5,7,13H2,1H3
• InChI Key： OJUDKQMJOKWXNL-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1CCCC(C)C2N

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 277.6±19.0 °C at 760 mmHg
• Flash Point: 125.0±16.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine

Introduction to 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine (CAS No. 1247088-98-7) and Its Emerging Applications in Chemical Biology

6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1247088-98-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule belongs to the benzoannulene class, characterized by a fused aromatic system with a seven-membered ring embedded within a larger bicyclic framework. The presence of a methyl substituent at the 6-position and an amine group at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

The benzo7annulen core of this compound possesses a rigid scaffold that mimics natural products and bioactive scaffolds, which are often privileged in drug design. The tetrahydro prefix indicates the saturation of three contiguous carbon atoms within the ring system, conferring flexibility while maintaining structural integrity. This balance between rigidity and conformational freedom is highly desirable in the development of small-molecule inhibitors or modulators targeting biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine with various biological targets. Studies suggest that its aromatic system can engage in π-stacking interactions with residues on protein surfaces, while the amine group may form hydrogen bonds with polar pockets. Such interactions are critical for designing high-affinity ligands for enzymes and receptors involved in metabolic pathways or signal transduction.

In particular, the amine functionality at the 5-position has been highlighted as a key pharmacophore in several drug-like molecules. Functionalization of this group can lead to derivatives with enhanced solubility, metabolic stability, or binding affinity. For instance, recent publications have demonstrated the synthesis of analogs where the amine is further modified into ureas or sulfonamides, which exhibit potent activity against kinases and other enzymes implicated in cancer progression.

The tetrahydro moiety also plays a crucial role in determining the conformational landscape of 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine. This saturation introduces a chiral center at the 6-position (if present), allowing for the synthesis of enantiomerically pure derivatives. Chirality is a fundamental aspect of many bioactive compounds, as enantiomers can exhibit markedly different biological activities despite having identical chemical structures.

One of the most compelling areas of research involving 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine is its potential as an intermediate in the synthesis of bioactive natural products. Natural product-inspired drug design leverages the structural diversity found in nature to create novel therapeutics. The benzoannulene scaffold is particularly relevant here, as it resembles structures found in alkaloids and terpenoids—classes of compounds known for their pharmacological properties.

Recent studies have also explored the use of 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine as a building block for metallo-drugs. Transition metals such as ruthenium and platinum can be coordinated to this scaffold to generate complexes with anticancer activity. The ability to tune electronic properties through metal coordination allows for fine-grained control over redox potential and binding affinity to biological targets such as DNA or proteins.

The synthesis of 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-amine has been optimized through multi-step organic transformations involving cyclization reactions and functional group interconversions. Advances in catalytic methods have further streamlined these processes, enabling scalable production for both academic research and industrial applications. The robustness of its synthetic route makes it an attractive candidate for library synthesis programs aimed at discovering novel bioactive molecules.

The growing interest in benzoannulene derivatives stems from their versatile biological profiles. Preclinical studies have shown that certain analogs exhibit anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory signaling pathways. Additionally, their structural resemblance to known pharmacophores suggests potential applications in treating neurological disorders or infectious diseases.

The future direction of research on 6-Methyl-6,7,8,9-tetrahydro-5h-benzo7annulen-5-am ine (CAS No. 1247088-98) may include exploring its role in photodynamic therapy or as a component of photoactivatable probes for cellular imaging. The ability to incorporate photochromic or photocleavable groups into this scaffold could open new avenues for therapeutic intervention where light-based activation controls drug release or signal transduction.

In conclusion, 6-Methyl - 6 , 7 , 8 , 9 - tetrahy dro - 5 h - ben z o 7 ann u lene - 5 - ami ne represents a structurally fascinating molecule with broad applicability across multiple domains of chemical biology and medicinal chemistry. Its unique features—such as the benzoannulene core, tetrahydro substitution, and an am ine pharmacophore—position it as a valuable scaffold for designing novel therapeutics targeting various diseases . As research continues to uncover new synthetic methodologies and biological functions, this compound is poised to make significant contributions to drug discovery efforts worldwide . p >